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Compound of Interest

Compound Name: Closthioamide

Cat. No.: B12422212 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling, use, and

disposal of Closthioamide, a potent polythioamide antibiotic. Adherence to these guidelines is

essential to ensure personnel safety and mitigate environmental contamination.

Essential Safety Information
Closthioamide is a powerful antibiotic agent with activity against multi-drug resistant bacteria,

including MRSA and VRE, through the inhibition of DNA gyrase.[1][2] While specific

toxicological data such as LD50 values are not readily available in the reviewed literature, it

has been described as having "moderate cytotoxicity".[1] Due to its biological activity and

chemical class (thioamide), it must be handled with care. Thioamide-containing compounds

can be harmful if swallowed, inhaled, or in contact with skin.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Closthioamide in any form (solid

or in solution).
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Equipment Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

To prevent skin contact.

Thioamides can be absorbed

through the skin.

Eye Protection
Chemical safety goggles or a

full-face shield.

To protect eyes from dust

particles and splashes.

Lab Coat

A dedicated lab coat,

preferably a disposable or

barrier gown.

To protect personal clothing

and skin from contamination.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Required when handling the

powdered form to prevent

inhalation of aerosolized

particles.

Quantitative Data Summary
The following table summarizes the available quantitative data for Closthioamide.

Parameter Value Source

Molecular Formula C₂₉H₃₈N₆O₂S₆ PubChem

Molecular Weight 695.1 g/mol PubChem

Antibacterial Activity (MIC) Potent against MRSA and VRE [1][2]

Enzyme Inhibition (IC₅₀)
Strong inhibitor of E. coli DNA

gyrase
[1]

Cytotoxicity Described as "moderate" [1]

LD₅₀/LC₅₀
Data not available in reviewed

literature
-
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A systematic approach to handling Closthioamide is crucial to minimize exposure and prevent

contamination.

Engineering Controls
Ventilation: All handling of solid Closthioamide and preparation of stock solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Containment: Use a designated area within the laboratory for working with Closthioamide.

This area should be clearly marked.

Experimental Protocol: Preparation of a Closthioamide
Solution
This protocol outlines the safe preparation of a Closthioamide solution for experimental use.

Preparation: Don all required PPE as outlined in section 1.1. Ensure the chemical fume hood

is operational.

Weighing: Carefully weigh the required amount of solid Closthioamide in a tared, sealed

container within the fume hood.

Solubilization: Add the desired solvent to the container with the Closthioamide. Gently swirl

to dissolve. Avoid sonication which may generate aerosols.

Transfer: Use a calibrated pipette to transfer the solution to the experimental vessel.

Decontamination: Wipe down all surfaces in the fume hood with an appropriate deactivating

agent (e.g., 10% bleach solution followed by 70% ethanol) and dispose of all contaminated

materials as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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